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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B15613080

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profile of Tyrphostin AG
528, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) family of tyrosine
kinases. Understanding the selectivity of a kinase inhibitor is crucial for interpreting
experimental results and predicting potential therapeutic applications and off-target effects.
This document summarizes the available quantitative data, presents detailed experimental
methodologies, and visualizes key biological and experimental processes.

Data Presentation: Kinase Inhibition Profile

Tyrphostin AG 528 is a protein tyrosine kinase inhibitor with demonstrated activity against key
members of the ErbB family of receptors.[1] The half-maximal inhibitory concentration (IC50) is
a standard measure of an inhibitor's potency.

Kinase Target IC50 (pM) Kinase Family
EGFR (ErbB1) 4.9[1] Receptor Tyrosine Kinase
ErbB2 (HER2) 2.1[1] Receptor Tyrosine Kinase

Note on Selectivity: A comprehensive kinase selectivity panel for Tyrphostin AG 528 against a
broad range of kinases is not readily available in the public domain. However, studies on other
members of the tyrphostin family can provide insights into potential off-target effects. For
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instance, Tyrphostin AG 490 has been shown to inhibit Janus kinase 2 (JAK2) and JAKS3,
suggesting that the JAK/STAT pathway may be a potential off-target for some tyrphostins.
Therefore, researchers should exercise caution and consider validating the selectivity of
Tyrphostin AG 528 in their specific experimental context.

Signaling Pathway and Experimental Workflow
Visualizations

To facilitate a deeper understanding of the biological context and experimental procedures, the
following diagrams have been generated using the DOT language.
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1. Preparation

Prepare serial dilutions Prepare kinase reaction buffer Prepare purified kinase Prepare substrate Prepare ATP solution
of Tyrphostin AG 528 (e.g., Tris, MgClI2) (e.g., EGFR, ErbB2) (e.g., poly(Glu,Tyr)) p

2. Reaction
\2

Add kinase, substrate, and
Tyrphostin AG 528 to plate

Initiate reaction by adding ATP

Incubate at a constant temperature
(e.g., 30°C)
3. Detectior] & Analysis
Y
Stop reaction and add
detection reagent

Y

Measure signal
(e.g., luminescence, fluorescence)

Y

Plot dose-response curve
and calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15613080#tyrphostin-ag-528-selectivity-profile-
against-other-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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